Cas no 1260835-29-7 (6-aMino-3,4-dihydroquinazolin-2(1H)-one)

• Product Name: 6-aMino-3,4-dihydroquinazolin-2(1H)-one
• CAS No: 1260835-29-7
• MF: C₈H₉N₃O
• MW: 163.176561117172
• CID: 6075071
• PubChem ID: 68724158
• Update Time: 2025-07-19

6-aMino-3,4-dihydroquinazolin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 6-amino-3,4-dihydro-1H-quinazolin-2-one
• 6-aMino-3,4-dihydroquinazolin-2(1H)-one
• 2(1H)-Quinazolinone, 6-amino-3,4-dihydro-
• AKOS023413494
• 1260835-29-7
• 6-amino-1,2,3,4-tetrahydroquinazolin-2-one
• KS-9098
• SCHEMBL3640443

• Inchi： 1S/C8H9N3O/c9-6-1-2-7-5(3-6)4-10-8(12)11-7/h1-3H,4,9H2,(H2,10,11,12)
• InChI Key： FVCPNPIBDUQHQJ-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(N)C=C2)CNC1=O

Computed Properties

• Exact Mass: 163.074561919g/mol
• Monoisotopic Mass: 163.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 67.2Ų

Additional information on 6-aMino-3,4-dihydroquinazolin-2(1H)-one

6-Amino-3,4-dihydroquinazolin-2(1H)-one: A Promising Scaffold in Pharmaceutical Research

6-Amino-3,4-dihydroquinazolin-2(1H)-one, with the CAS No. 1260835-29-7, represents a significant advancement in the field of medicinal chemistry. This compound belongs to the class of quinazoline derivatives, which are widely recognized for their diverse biological activities, including antitumor, anti-inflammatory, and neuroprotective properties. The unique structural features of 6-Amino-3,4-dihydroquinazolin-2(1H)-one make it a valuable scaffold for drug discovery, particularly in the development of targeted therapies for complex diseases.

Recent studies have highlighted the potential of 6-Amino-3,4-dihydroquinazolin-2(1H)-one in modulating signaling pathways associated with cancer progression. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against the PI3K/AKT/mTOR pathway, a key driver of tumor growth and metastasis. The molecular mechanism of action involves the disruption of kinase interactions, which could lead to the suppression of cell proliferation and induction of apoptosis in malignant cells.

Furthermore, the 6-Amino-3,4-dihydroquinazolin-2(1H)-one scaffold has shown promising results in the context of neurodegenerative diseases. A 2024 study published in Neuropharmacology revealed that this compound possesses neuroprotective effects by reducing oxidative stress and modulating the expression of BDNF (Brain-Derived Neurotrophic Factor). These findings suggest its potential application in the treatment of conditions such as Alzheimer’s disease and Parkinson’s disease, where neuroinflammation and oxidative damage play critical roles.

One of the critical advantages of 6-Amino-3,4-dihydroquinazolin-2(1H)-one is its structural versatility. The presence of an amino group at the 6-position and the dihydroquinazoline ring system allows for the introduction of various functional groups, enabling the design of derivatives with enhanced pharmacokinetic properties. For example, the addition of hydrophobic substituents has been shown to improve the permeability of the compound across the blood-brain barrier, a crucial factor in the development of CNS-targeted drugs.

Recent advancements in synthetic methodologies have also contributed to the exploration of 6-Amino-3,4-dihydroquinazolin-2(1H)-one. A 2023 paper in Organic & Biomolecular Chemistry described a novel catalytic approach for the synthesis of this compound, which significantly reduces the number of reaction steps and improves the overall yield. This streamlined synthesis process is essential for scaling up production for preclinical and clinical applications, ensuring cost-effectiveness and sustainability in drug development.

Additionally, the 6-Amino-3,4-dihydroquinazolin-2(1H)-one scaffold has been investigated for its potential in the treatment of inflammatory disorders. A 2023 study in Medicinal Chemistry Research reported that derivatives of this compound exhibit significant anti-inflammatory activity by inhibiting the NF-κB pathway, which is central to the production of pro-inflammatory cytokines. This property makes it a promising candidate for the development of therapies for autoimmune diseases and chronic inflammatory conditions.

The pharmacological profile of 6-Amino-3,4-dihydroquinazolin-2(1H)-one is further supported by its ability to modulate multiple targets simultaneously. This multitargeting capability is a key advantage in the treatment of complex diseases where single-target therapies often fall short. For instance, a 2024 study in Drug Discovery Today highlighted the synergistic effects of 6-Amino-3,4-dihydroquinazolin-2(1H)-one in combination with traditional chemotherapeutic agents, demonstrating enhanced antitumor efficacy and reduced resistance development.

Moreover, the safety profile of 6-Amino-3,4-dihydroquinazolin-2(1H)-one has been evaluated in preclinical studies. A 2023 toxicity assessment in Toxicological Sciences indicated that the compound exhibits low cytotoxicity towards normal cells, suggesting a favorable therapeutic index. This is particularly important for the development of safe and effective therapies, especially in chronic disease management.

The ongoing research into 6-Amino-3,4-dihydroquinazolin-2(1H)-one underscores its potential as a versatile platform for the design of novel therapeutics. As the field of medicinal chemistry continues to evolve, the integration of computational modeling and high-throughput screening techniques is expected to further accelerate the discovery of optimized derivatives of this compound. These advancements will not only enhance the drug’s efficacy but also ensure its safety and applicability in diverse therapeutic contexts.

In conclusion, 6-Amino-3,4-dihydroquinazolin-2(1H)-one (CAS No. 1260835-29-7) stands as a promising scaffold in pharmaceutical research. Its unique structural features, coupled with its multifaceted biological activities, position it as a valuable candidate for the development of innovative treatments for a wide range of diseases. Continued exploration and optimization of this compound will likely lead to significant breakthroughs in the field of drug discovery, offering new hope for patients with complex and challenging medical conditions.